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Compound of Interest

Compound Name: Fenpiclonil

Cat. No.: B1202646 Get Quote

Fenpiclonil is a synthetic phenylpyrrole fungicide, recognized for its efficacy in controlling

seed-borne pathogens. This technical guide provides an in-depth analysis of its chemical

structure and physicochemical properties, tailored for researchers, scientists, and professionals

in drug development.

Chemical Structure and Identification
Fenpiclonil is chemically designated as 4-(2,3-dichlorophenyl)-1H-pyrrole-3-carbonitrile.[1][2]

[3] Its structure consists of a pyrrole ring substituted with a cyano group and a 2,3-

dichlorophenyl group at the 3 and 4 positions, respectively.[4] This compound is structurally

related to the natural antibiotic pyrrolnitrin.[1][5]

Key chemical identifiers for Fenpiclonil are as follows:

CAS Number: 74738-17-3[1][2][6]

Molecular Formula: C₁₁H₆Cl₂N₂[1][4][6]

IUPAC Name: 4-(2,3-dichlorophenyl)-1H-pyrrole-3-carbonitrile[2][3][7]

SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CNC=C2C#N[3][7]

InChI: InChI=1S/C11H6Cl2N2/c12-10-3-1-2-8(11(10)13)9-6-15-5-7(9)4-14/h1-3,5-6,15H[2][3]

[6]
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InChIKey: FKLFBQCQQYDUAM-UHFFFAOYSA-N[2][6][7]

Physicochemical Properties
A summary of the key physicochemical properties of Fenpiclonil is presented in the table

below, providing a quantitative overview for laboratory and development purposes.

Property Value Reference(s)

Molecular Weight 237.08 g/mol [1][3]

Appearance Colorless, odorless crystals [1]

Melting Point 147 °C - 152.9 °C [1][4][6]

Boiling Point
437.5 °C at 760 mmHg

(estimate)
[4][8]

Density 1.46 - 1.51 g/cm³ [4][9]

Water Solubility 2 - 4.8 mg/L at 20-25 °C [1][4][8]

Log P (n-octanol/water) 3.86 - 4.3 [1][10]

Vapor Pressure 1.1 x 10⁻⁷ Pa at 25 °C [4][8]

Mechanism of Action and Synthesis
Mechanism of Action: Fenpiclonil functions by inhibiting glucose phosphorylation in fungi.[5][7]

This disruption of a key metabolic pathway interferes with osmotic signal transduction.[5][7]

Synthesis Workflow: The commercial production of Fenpiclonil involves a multi-step chemical

synthesis.[7] The process starts with the preparation of 2,3-dichlorobenzaldehyde.[7] This is

followed by a condensation reaction with a cyanoacetic acid derivative to form a key

intermediate.[7] The final step is the cyclization of this intermediate to produce 4-cyano-3-(2,3-

dichlorophenyl)pyrrole, which is the active fenpiclonil molecule.[7]
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A simplified workflow for the commercial synthesis of Fenpiclonil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202646#what-is-the-chemical-structure-of-
fenpiclonil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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